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Compound of Interest |

Propiophenone, alpha,alpha-
Compound Name: dimethyl-beta-(dimethylamino)-,
hydrochloride

Cat. No.: B13745541

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute toxicity and safe handling
procedures for 3-(Dimethylamino)propiophenone hydrochloride (CAS No. 879-72-1). The
information is compiled from publicly available safety data sheets and toxicological databases.

Acute Toxicity Data

B-(Dimethylamino)propiophenone hydrochloride is classified as toxic if swallowed. The
available quantitative acute toxicity data is summarized in the table below.
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Route of . Toxic
Test Type Species Dose Reference
Exposure Effects
Details of

toxic effects

Rodent - not reported
LD50 Oral 100 mg/kg [1]
mouse other than
lethal dose
value.
Details of

toxic effects

Intraperitonea  Rodent - not reported
LD50 70 mg/kg [1]
I mouse other than
lethal dose
value.
Details of

toxic effects

Subcutaneou  Rodent - not reported
LD50 223 mg/kg [2]
S mouse other than
lethal dose
value.
Details of

toxic effects

Subcutaneou not reported
LDLo Rodent - rat 200 mg/kg [2]
S other than
lethal dose
value.

LD50: Lethal Dose, 50 percent kill. LDLo: Lowest published lethal dose.

Experimental Protocols

The detailed experimental protocols for the acute toxicity studies cited above, originating from a
1967 publication in Archivum Immunologiae et Therapiae Experimentalis, are not readily
available in the public domain. However, a general understanding of the methodologies likely
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employed can be derived from modern standardized guidelines for acute toxicity testing, such
as those established by the Organisation for Economic Co-operation and Development
(OECD).

A typical acute oral toxicity study (e.g., OECD Test Guideline 423) would involve the following
general steps:

Animal Selection: Healthy, young adult rodents of a specific strain are used.

e Housing and Acclimatization: Animals are housed in controlled environmental conditions
(temperature, humidity, light-dark cycle) and allowed to acclimatize for a period before the
study.

o Dose Preparation: The test substance is prepared in a suitable vehicle.

e Administration: A single dose of the substance is administered to the animals via the
appropriate route (e.g., oral gavage).

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight at specified intervals for a set duration, typically 14 days.

» Necropsy: A gross necropsy of all animals is performed at the end of the observation period
to identify any treatment-related macroscopic abnormalities.

Data Analysis: The data are analyzed to determine the LD50 value.

Safety and Handling

Due to its acute oral toxicity and potential for skin and eye irritation, strict safety protocols must
be followed when handling 3-(Dimethylamino)propiophenone hydrochloride.[3][4]

Hazard Identification

o GHS Classification: Acute Toxicity, Oral (Category 3), Skin Irritation (Category 2), Eye
Irritation (Category 2A).[3][5]

 Signal Word: Danger.[3]
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e Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation).[3][4]

Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][6]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3][6]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[3]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Spill and Waste Disposal

o Spill Cleanup: In case of a spill, avoid generating dust.[4] Wear appropriate PPE, sweep up
the material, and place it in a sealed container for disposal.[6]

o Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.[3]

First Aid Measures

Immediate medical attention is required in case of exposure.[3][4]

If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[3][7]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[3][4]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3][4]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3]
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Visualized Workflow for Acute Exposure
Management

The following diagram illustrates a logical workflow for managing an acute exposure to 3-
(Dimethylamino)propiophenone hydrochloride.

Administer First Aid
(Based on Route)

Click to download full resolution via product page

Caption: Workflow for handling acute exposure to [3-(Dimethylamino)propiophenone
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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